Cas no 14003-46-4 (4-Quinolineacetonitrile)

• Product Name: 4-Quinolineacetonitrile
• CAS No: 14003-46-4
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• MDL: MFCD00230014
• CID: 148179
• PubChem ID: 257387
• Update Time: 2025-04-19

4-Quinolineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Quinolin-4-yl)acetonitrile
• 2-quinolin-4-ylacetonitrile
• 4-Quinolineacetonitr
• 4-QUINOLINEACETONITRILE
• 4-Cyanomethyl-chinolin
• 4-cyanomethylquinoline
• quinolin-4-yl-acetonitrile
• 2-(4-quinolyl)acetonitrile
• BS-51696
• SMR001560553
• SCHEMBL349073
• HMS3094O19
• CHEMBL1888570
• NSC-85366
• MLS002694628
• CKTDILDXLGTRNG-UHFFFAOYSA-N
• quinolin-4-ylacetonitrile
• FT-0648380
• NSC85366
• 14003-46-4
• DTXSID60292762
• NCIOpen2_001088
• AKOS008969278
• 4-Chinolyl-acetonitril
• CS-0270251
• EN300-1602311
• SB67801
• DB-113413
• 4-Quinolineacetonitrile

• MDL： MFCD00230014
• Inchi： 1S/C11H8N2/c12-7-5-9-6-8-13-11-4-2-1-3-10(9)11/h1-4,6,8H,5H2
• InChI Key： CKTDILDXLGTRNG-UHFFFAOYSA-N
• SMILES： N1C=CC(CC#N)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 168.06900
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 243.2±13.0 °C at 760 mmHg
• Flash Point: 95.2±5.0 °C
• PSA: 36.68000
• LogP: 2.30088
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Quinolineacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)